Cas no 593237-42-4 ( )
structure
Product Name:
CAS No:593237-42-4
MF:C12H17N3O2
MW:235.282282590866
CID:949981
PubChem ID:2942476
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-4-NITRO-5-(1-PIPERIDINYL)-BENZENAMINE
- 2-methyl-4-nitro-5-piperidin-1-ylaniline
- Benzenamine, 2-methyl-4-nitro-5-(1-piperidinyl)- (9CI)
- 2-methyl-4-nitro-5-(piperidin-1-yl)aniline
- 2-methyl-4-nitro-5-(1-piperidinyl)aniline
- Benzenamine,2-methyl-4-nitro-5-(1-piperidinyl)-(9ci)
- AKOS000291548
- SR-01000265432
- BENZENAMINE, 2-METHYL-4-NITRO-5-(1-PIPERIDINYL)-
- DB-325803
- 593237-42-4
- SR-01000265432-1
- STK100815
- DTXSID20387926
-
-
- Inchi: 1S/C12H17N3O2/c1-9-7-12(15(16)17)11(8-10(9)13)14-5-3-2-4-6-14/h7-8H,2-6,13H2,1H3
- InChI Key: NAMUANIERWLHLU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C)C(=CC=1N1CCCCC1)N)=O
Computed Properties
- Exact Mass: 235.132076794g/mol
- Monoisotopic Mass: 235.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.1Ų
Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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